Cas no 444077-77-4 (N-(3-Iodophenyl)-3-methylbenzamide, 97%)
444077-77-4 structure
Product Name:N-(3-Iodophenyl)-3-methylbenzamide, 97%
CAS No:444077-77-4
MF:C14H12INO
MW:337.155655860901
CID:1004035
PubChem ID:966007
Update Time:2025-04-20
N-(3-Iodophenyl)-3-methylbenzamide, 97% Chemical and Physical Properties
Names and Identifiers
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- 444077-77-4
- AKOS001075834
- N-(3-iodophenyl)-3-methylbenzamide
- Z26433092
- starbld0038306
- N-(3-Iodophenyl)-3-methylbenzamide, 97%
-
- MDL: MFCD02904177
- Inchi: 1S/C14H12INO/c1-10-4-2-5-11(8-10)14(17)16-13-7-3-6-12(15)9-13/h2-9H,1H3,(H,16,17)
- InChI Key: LAPZIDADZWBLKI-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)NC(C1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 336.99636g/mol
- Monoisotopic Mass: 336.99636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 344.0±35.0 °C at 760 mmHg
- Flash Point: 161.8±25.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-(3-Iodophenyl)-3-methylbenzamide, 97% Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3-Iodophenyl)-3-methylbenzamide, 97% Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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